4-bromo-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12BrNO2S2/c16-12-6-14(21-10-12)15(18)17(7-11-3-5-20-9-11)8-13-2-1-4-19-13/h1-6,9-10H,7-8H2
• InChI Key: ZDSCYFPHUKOJOV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CSC=C2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C15H12BrNO2S2
• Molecular Weight: 382.3 g/mol
• CAS No.: 1797792-86-9

Description

4-bromo-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H12BrNO2S2 and its molecular weight is 382.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Applications

• Synthesis of Functionalized Carboxamides : The synthesis of N-(4-bromophenyl)furan-2-carboxamide and its analogues through Suzuki-Miyaura Cross-Coupling has been explored for their potent anti-bacterial activities against drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and S. aureus. This research indicates the potential of related compounds in combating antibiotic resistance (Siddiqa et al., 2022).

• Perarylation Techniques : A study on the perarylation of 3-thiophene- and 3-furancarboxylic acids resulting in tetraarylated products showcases the synthetic utility of such compounds in creating complex organic molecules with potential biological activities (Nakano et al., 2008).

• Antimicrobial Activity of Furan/Thiophene Hybrids : Furan/thiophene-1,3-benzothiazin-4-one hybrids demonstrate significant in vitro antimicrobial activities against various Gram-positive and Gram-negative bacteria, and yeasts, highlighting their potential as antimicrobial agents (Popiołek et al., 2016).

Catalytic and Synthetic Applications

• Palladium-Based Catalysis : The palladium-catalyzed direct arylation of furans or thiophenes containing secondary carboxamides has been studied for regioselective synthesis, demonstrating the flexibility and utility of such compounds in organic synthesis (Si Larbi et al., 2012).

• Synthesis of Thiophene Derivatives : Research on the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole and its electrophilic substitution reactions opens avenues for creating derivatives with varied functional groups for potential applications in materials science and pharmacology (Aleksandrov et al., 2017).